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Compound of Interest

Compound Name: Istradefylline-d3,13C

Cat. No.: B15552991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Istradefylline-d3,13C, a stable isotope-

labeled internal standard for the quantification of Istradefylline. Istradefylline is a selective

adenosine A2A receptor antagonist used as an adjunctive treatment for Parkinson's disease.[1]

[2][3] This document outlines its chemical properties, mechanism of action, and provides

protocols for its use in experimental settings.

Core Data and Specifications
Istradefylline-d3,13C is intended for use as an internal standard in analytical methods such as

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS) for the quantification of Istradefylline.[4][5][6]
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Property Specification Source

Formal Name

(E)-8-(3,4-

dimethoxystyryl)-1,3-diethyl-7-

(methyl-13C-d3)-3,7-dihydro-

1H-purine-2,6-dione

[4]

Synonyms
Nourianz-13C d3; KW-6002-

13Cd3
[7]

Molecular Formula C19[13C]H21D3N4O4 [4][7][8]

Molecular Weight 388.43 - 388.5 g/mol [4][7][8]

Purity >95% (HPLC) [7]

Isotopic Enrichment >95% [7]

Appearance Pale Yellow Solid [8]

Solubility
Soluble in DMSO and

Methanol
[4]

Storage Conditions -20°C [7]

Mechanism of Action and Signaling Pathway
Istradefylline is a selective antagonist of the adenosine A2A receptor.[1][3] In Parkinson's

disease, the degeneration of dopaminergic neurons in the substantia nigra leads to motor

symptoms.[9] Adenosine A2A receptors are highly expressed in the basal ganglia, a brain

region critical for motor control.[1][9] These receptors are co-localized with dopamine D2

receptors on striatal medium spiny neurons of the indirect pathway.[1][10]

Under normal physiological conditions, adenosine acts as an inhibitory neuromodulator,

counteracting the effects of dopamine.[9] By blocking the adenosine A2A receptor, istradefylline

indirectly enhances dopaminergic neurotransmission.[9] This blockade reduces the overactivity

of the indirect pathway, which is thought to contribute to the motor symptoms of Parkinson's

disease.[2][10] This mechanism helps to improve motor function and reduce the "off" episodes

experienced by patients on levodopa therapy.[3][9]
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Caption: Istradefylline signaling pathway.

Experimental Protocols
Quantification of Istradefylline in Plasma using LC-
MS/MS
This protocol provides a general workflow for the quantification of istradefylline in plasma

samples using Istradefylline-d3,13C as an internal standard.

1. Sample Preparation:

To 100 µL of plasma, add 10 µL of Istradefylline-d3,13C internal standard solution

(concentration to be optimized based on expected analyte levels).

Add 300 µL of a protein precipitation solvent (e.g., acetonitrile or methanol).

Vortex for 1 minute to precipitate proteins.
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Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Use a suitable C18 column.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.5 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Monitor the appropriate precursor-to-product ion transitions for both Istradefylline and

Istradefylline-d3,13C.

3. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Istradefylline to Istradefylline-
d3,13C against the concentration of the calibration standards.

Determine the concentration of Istradefylline in the plasma samples from the calibration

curve.
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Caption: LC-MS/MS experimental workflow.
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Conclusion
Istradefylline-d3,13C is an essential tool for researchers and drug development professionals

working with Istradefylline. Its use as an internal standard ensures accurate and precise

quantification in complex biological matrices. Understanding its chemical properties and the

mechanism of action of its unlabeled counterpart is crucial for the design and interpretation of

preclinical and clinical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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